Tris (2,2'-bipyrazine) ruthenium dichloride

• IUPAC Name: 2-pyrazin-2-ylpyrazine;ruthenium(2+);dichloride
• InChI: InChI=1S/3C8H6N4.2ClH.Ru/c3*1-3-11-7(5-9-1)8-6-10-2-4-12-8;;;/h3*1-6H;2*1H;/q;;;;;+2/p-2
• InChI Key: XWSLUKLOHQAJCE-UHFFFAOYSA-L
• Canonical SMILES: C1=CN=C(C=N1)C2=NC=CN=C2.C1=CN=C(C=N1)C2=NC=CN=C2.C1=CN=C(C=N1)C2=NC=CN=C2.[Cl-].[Cl-].[Ru+2]
• Molecular Formula: C24H18Cl2N12Ru
• Molecular Weight: 646.5 g/mol

Description

Tris (2,2’-bipyrazine) ruthenium dichloride is a chemical compound with the CAS Number: 80925-50-4. It has a molecular weight of 646.46. It is a solid at room temperature and should be stored in a dark place under an inert atmosphere.

Synthesis Analysis

The synthesis of Tris (2,2’-bipyrazine) ruthenium dichloride involves complex reactions. The most efficient electrochemiluminescence (ECL) reaction to date is based on tris (2,2′-bipyridyl)ruthenium (II) (Ru (bpy) 32+) with tripropylamine (TPrA) as the co-reactant.

Molecular Structure Analysis

The InChI code for Tris (2,2’-bipyrazine) ruthenium dichloride is 1S/3C8H6N4.2ClH.Ru/c31-3-11-7 (5-9-1)8-6-10-2-4-12-8;;;/h31-6H;2*1H;/q;;;;;+2/p-2. The InChI key is XWSLUKLOHQAJCE-UHFFFAOYSA-L.

Chemical Reactions Analysis

The Ru2+ in the phosphinic acid/ruthenium chloride solution complexes with the bpy produced by the redox reaction, and the complex is precipitated by adding excess Cl– (as KCl), using the common ion effect.

Physical And Chemical Properties Analysis

Tris (2,2’-bipyrazine) ruthenium dichloride is a solid at room temperature. It should be stored in a dark place under an inert atmosphere.

Scientific Research Applications

Bioanalytical Applications

. . .

Fabrication of Heterogeneous Electrochemiluminescence Platforms

. .

Oxidase Based Biosensors

. These biosensors are used for the detection of various biomolecules.

Multiplexed Signalling in Bioanalysis

. This allows for the simultaneous detection of multiple analytes in a single sample.

Oxygen Assessment in Living Cells

. This is important for understanding cellular metabolism and the effects of various treatments on cell health.

Fluorescent, Radio Opaque and Paramagnetic Materials

. This has potential applications in medical imaging and diagnostics.

Immunoassay Sensors, DNA Sensors, and Aptasensors

.

Bio-imaging, Latent Fingerprint Detection, and Point-of-Care Testing

.

Mechanism of Action

Target of Action

Tris (2,2’-bipyrazine) ruthenium dichloride is a metal complex used as a luminescent dye . The primary target of this compound is the generation of a spin-allowed excited state when it is in its ground state .

Mode of Action

The compound, in its ground state, can be excited by visible light, leading to the formation of a spin-allowed excited state . This excited state undergoes non-radiative deactivation, rapidly forming a spin-forbidden long-lived luminescent excited state .

Biochemical Pathways

It’s known that the compound’s luminescent properties can be used in various applications, such as biological fluorescence analysis, chemical sensors, and optoelectronic devices .

Pharmacokinetics

It’s known that the compound is soluble in organic solvents such as ethanol and dimethyl sulfoxide , which may influence its bioavailability.

Result of Action

The primary result of the action of Tris (2,2’-bipyrazine) ruthenium dichloride is the generation of luminescence. This property makes it useful in various fields, including biological fluorescence analysis, chemical sensors, and optoelectronic devices .

Action Environment

The action, efficacy, and stability of Tris (2,2’-bipyrazine) ruthenium dichloride can be influenced by environmental factors. For instance, it’s known that the compound is oxygen-sensitive . Therefore, it should be stored in a dark place under an inert atmosphere at room temperature to maintain its stability and efficacy.

Safety and Hazards

The safety information for Tris (2,2’-bipyrazine) ruthenium dichloride includes several hazard statements such as H315 and H319. Precautionary statements include P264, P280, P337+P313, P305+P351+P338, P302+P352, P332+P313, and P362. It is recommended to avoid dust formation and avoid breathing mist, gas, or vapours.